Antifibrosis

Description

Antifibrosis refers to the medical strategies and treatments aimed at preventing, halting, or reversing the process of fibrosis. Fibrosis is the excessive accumulation of extracellular matrix components, primarily collagen, leading to tissue scarring and organ dysfunction. Antifibrotic therapies target various pathways involved in fibrogenesis, offering potential benefits in conditions like pulmonary fibrosis, liver cirrhosis, and kidney disease, by preserving organ structure and function.